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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B072294 Get Quote

Technical Support Center:
Tris(pentafluorophenyl)borane Handling
This guide provides essential safety information and personal protective equipment (PPE)

recommendations for researchers, scientists, and drug development professionals working with

Tris(pentafluorophenyl)borane.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tris(pentafluorophenyl)borane?

A1: Tris(pentafluorophenyl)borane is a hazardous chemical that can cause skin irritation,

serious eye irritation, and respiratory tract irritation.[1][2] It is also toxic if swallowed.[3][4] It is

crucial to handle this compound with appropriate engineering controls and personal protective

equipment to minimize exposure.

Q2: What are the essential engineering controls to have in place before handling this

compound?

A2: It is recommended to handle Tris(pentafluorophenyl)borane in a well-ventilated area.[1] For

more specific operations, using a local exhaust or an enclosing hood with exhaust ventilation is

advised to minimize dust exposure.[3][4] Emergency eye wash fountains and safety showers

should be readily available in the immediate vicinity of any potential exposure.[3][4]
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Q3: What type of eye and face protection is required?

A3: Chemical goggles are mandatory to protect against eye contact.[3] It is also recommended

to wear tightly fitting safety goggles with side-shields.[2] For procedures with a higher risk of

splashing, a face shield should be worn in addition to goggles. Contact lenses should not be

worn when handling this chemical.[3]

Q4: Which gloves offer the best protection against Tris(pentafluorophenyl)borane?

A4: Safety data sheets recommend using neoprene or nitrile rubber gloves for hand protection.

[3] It is important to inspect gloves for any signs of degradation before use. Always wash your

hands thoroughly with soap and water after handling the compound, even after wearing gloves.

[1]

Q5: Is respiratory protection necessary when working with this compound?

A5: Respiratory protection is recommended, especially in situations where dust may be

generated or ventilation is inadequate.[3] A NIOSH-certified dust and mist respirator (orange

cartridge) or a dust mask type N95 (US) may be appropriate.[3] If exposure limits are exceeded

or irritation is experienced, a full-face respirator should be used.[2]

Q6: What type of protective clothing should be worn?

A6: Wear suitable protective clothing to prevent skin contact.[3] This includes a lab coat or

other protective garments. For large-scale operations or in the event of a spill, fire/flame

resistant and impervious clothing may be necessary.[2]

Q7: What should I do in case of accidental exposure?

A7:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids, and seek medical attention.[5][6]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, seek medical attention.[2][5]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[2][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3][5]

Personal Protective Equipment Summary
PPE Category Recommendation Source(s)

Eye/Face Protection

Chemical goggles or tightly

fitting safety goggles. A face

shield may also be necessary.

[2][3]

Hand Protection
Neoprene or nitrile rubber

gloves.
[3]

Respiratory Protection

NIOSH-certified dust and mist

respirator or N95 dust mask.

Full-face respirator if exposure

limits are exceeded.

[2][3]

Protective Clothing

Lab coat or other suitable

protective clothing. Fire/flame

resistant and impervious

clothing for high-risk scenarios.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072294?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/PC0791_msds.pdf
https://www.echemi.com/sds/trispentafluorophenylborane-pid_Seven8241.html
http://www.gelest.com/wp-content/uploads/product_msds/OMBO087-msds.pdf
https://s3.amazonaws.com/gelest/sds/OMBO087_GHS+EU_English.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1805403&productDescription=TRIS+PENTFLROPHENL+BORAN+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC353130010&productDescription=TRIS%28PENTAFLUOROPHENYL%29BO+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b072294#personal-protective-equipment-for-handling-tris-pentafluorophenyl-borane
https://www.benchchem.com/product/b072294#personal-protective-equipment-for-handling-tris-pentafluorophenyl-borane
https://www.benchchem.com/product/b072294#personal-protective-equipment-for-handling-tris-pentafluorophenyl-borane
https://www.benchchem.com/product/b072294#personal-protective-equipment-for-handling-tris-pentafluorophenyl-borane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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